Lancerin
Lancerin
Lancerin is a C-glycosyl compound that is 9H-xanthen-9-one substituted by hydroxy groups at positions 1, 3, and 7 and a 1,5-anhydro-D-glucitol moiety at position 1. It has a role as a plant metabolite. It is a member of xanthones, a C-glycosyl compound and a polyphenol.
Lancerin is a natural product found in Polygala tenuifolia, Schultesia lisianthoides, and other organisms with data available.
Lancerin is a natural product found in Polygala tenuifolia, Schultesia lisianthoides, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
81991-99-3
VCID:
VC21200369
InChI:
InChI=1S/C19H18O10/c20-5-11-15(25)16(26)17(27)19(29-11)13-9(23)4-8(22)12-14(24)7-3-6(21)1-2-10(7)28-18(12)13/h1-4,11,15-17,19-23,25-27H,5H2/t11-,15-,16+,17-,19+/m1/s1
SMILES:
C1=CC2=C(C=C1O)C(=O)C3=C(O2)C(=C(C=C3O)O)C4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C19H18O10
Molecular Weight:
406.3 g/mol
Lancerin
CAS No.: 81991-99-3
Cat. No.: VC21200369
Molecular Formula: C19H18O10
Molecular Weight: 406.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lancerin is a C-glycosyl compound that is 9H-xanthen-9-one substituted by hydroxy groups at positions 1, 3, and 7 and a 1,5-anhydro-D-glucitol moiety at position 1. It has a role as a plant metabolite. It is a member of xanthones, a C-glycosyl compound and a polyphenol. Lancerin is a natural product found in Polygala tenuifolia, Schultesia lisianthoides, and other organisms with data available. |
|---|---|
| CAS No. | 81991-99-3 |
| Molecular Formula | C19H18O10 |
| Molecular Weight | 406.3 g/mol |
| IUPAC Name | 1,3,7-trihydroxy-4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one |
| Standard InChI | InChI=1S/C19H18O10/c20-5-11-15(25)16(26)17(27)19(29-11)13-9(23)4-8(22)12-14(24)7-3-6(21)1-2-10(7)28-18(12)13/h1-4,11,15-17,19-23,25-27H,5H2/t11-,15-,16+,17-,19+/m1/s1 |
| Standard InChI Key | JUZGXATTXYZBGK-HBVDJMOISA-N |
| Isomeric SMILES | C1=CC2=C(C=C1O)C(=O)C3=C(O2)C(=C(C=C3O)O)[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| SMILES | C1=CC2=C(C=C1O)C(=O)C3=C(O2)C(=C(C=C3O)O)C4C(C(C(C(O4)CO)O)O)O |
| Canonical SMILES | C1=CC2=C(C=C1O)C(=O)C3=C(O2)C(=C(C=C3O)O)C4C(C(C(C(O4)CO)O)O)O |
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